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Compound of Interest

Compound Name: Isobutyl oleate

Cat. No.: B156041

An In-Depth Technical Guide to Isobutyl Oleate: Safety and Handling

This guide provides comprehensive safety data and handling precautions for isobutyl oleate,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets to ensure a thorough overview of handling, storage,
and emergency procedures.

Chemical Identification

o Chemical Name: Isobutyl Oleate

e Synonyms: 2-methylpropyl (Z)-octadec-9-enoate, 9-Octadecenoic acid (92)-, 2-methylpropyl
ester, Oleic acid isobutyl ester

e CAS Number: 10024-47-2
o Molecular Formula: C22H4202
e Molecular Weight: 338.57 g/mol

Hazard Identification and Classification

Isobutyl oleate is generally not classified as a hazardous substance. However, it may cause
mild irritation to the eyes, skin, and respiratory system. Ingestion may lead to central nervous
system effects such as headaches and dizziness.
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e GHS Classification: Not classified
o Potential Health Effects:

o Inhalation: May cause mild respiratory irritation and potential central nervous system
depression.

o Skin Contact: May cause skin irritation.
o Eye Contact: May cause eye irritation.
o Ingestion: May be harmful if swallowed and can cause central nervous system depression.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of isobutyl oleate.

Property Value Source

Physical State Liquid

Appearance / Color Yellow, Clear, Viscous Liquid

Odor Fatty acid

) 0.87 g/cm3 or 0.862 - 0.868

Density
g/cm3

Boiling Point 411.2°C at 760 mmHg

Flash Point > 180°C (> 356°F)

Vapor Pressure 5.69E-07 mmHg at 25°C
Insoluble in water. Soluble in

Solubility nonpolar solvents like diethyl
ether and hexane.

lodine Value 70 - 100

Saponification Value 163 -173
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Handling and Storage
Proper handling and storage are crucial to ensure safety in a laboratory or manufacturing

setting.

e Handling: Handle in a well-ventilated area. Avoid contact with skin, eyes, and clothing, and
avoid breathing vapors. Use non-sparking tools and prevent fire caused by electrostatic

discharge.

o Storage: Store in a dry, cool, and well-ventilated place, away from oxidizers. Keep containers
tightly closed when not in use.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Control Parameter

Recommendation Source

Engineering Controls

Use in a well-ventilated area.
Eyewash fountains and safety
showers must be easily

accessible.

Eye/Face Protection

Chemical safety goggles. A
face shield should be worn if a

splashing hazard exists.

Hand Protection

Impervious rubber gloves.
Gloves must be inspected prior

to use.

Skin Protection

Wear suitable protective
clothing, such as normal work
coveralls or fire/flame resistant

and impervious clothing.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator or a

dust/mist respirator.

First Aid Measures

The following table outlines the recommended first aid procedures in case of exposure.
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Exposure Route

First Aid Procedure Source

Inhalation

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

Skin Contact

Take off contaminated clothing
immediately. Wash the affected
area with soap and plenty of
water. Get medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes. Continue rinsing and

consult a doctor.

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

Accidental Release and Fire-Fighting Measures

Accidental Release: In case of a spill, evacuate personnel to a safe area. Ensure adequate

ventilation and remove all sources of ignition. Use appropriate personal protective equipment.

Prevent the spill from entering drains or waterways. Contain the spill with sand or other inert

materials, then collect it into suitable, closed containers for disposal using spark-proof tools.

Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water fog.

» Specific Hazards: Decomposition during a fire may produce toxic gases.
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» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Experimental Protocol Principles

The specific experimental protocols used to determine the physicochemical properties of
isobutyl oleate are not detailed in standard Safety Data Sheets. However, these properties
are typically determined using standardized methods from organizations like ASTM
International or OECD. For example, the flash point mentioned in one of the SDS was
determined by the Cleveland Open-Cup (COC) method. This method involves heating the
substance in an open cup at a constant rate. A small flame is passed over the surface of the
liquid at specified intervals. The flash point is the lowest temperature at which the vapors above
the liquid ignite upon application of the test flame.

Disposal Considerations

Disposal of isobutyl oleate should be handled by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing. Do not allow the chemical to
contaminate water, foodstuffs, or sewer systems. Containers should be triple-rinsed and can be
offered for recycling or reconditioning.

Visual Workflow for Chemical Spill Management

The following diagram illustrates a logical workflow for handling an accidental release of
isobutyl oleate.

 To cite this document: BenchChem. [isobutyl oleate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156041#isobutyl-oleate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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